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Compound of Interest

Compound Name:
Ethyl 5-Methyloxazole-4-

carboxylate

Cat. No.: B104019 Get Quote

An In-depth Technical Guide to Ethyl 5-
Methyloxazole-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and potential applications of Ethyl 5-Methyloxazole-4-carboxylate. This

compound is a valuable intermediate in the pharmaceutical and agrochemical industries.

Core Compound Properties
Ethyl 5-Methyloxazole-4-carboxylate, with the CAS number 32968-44-8, is a key building

block in organic synthesis.[1] Its molecular formula is C₇H₉NO₃, and it has a molecular weight

of 155.15 g/mol .[1][2][3][4] This compound typically appears as a clear liquid.[1][5]
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Property Value Source(s)

CAS Number 32968-44-8 [1][2][3][4]

Molecular Formula C₇H₉NO₃ [1][2][3][4]

Molecular Weight 155.15 g/mol [1][2][3][4]

Appearance Liquid, Clear [1][5]

Boiling Point 208.5±20.0 °C (Predicted) [2]

Density 1.139±0.06 g/cm³ (Predicted) [2]

Purity ≥ 95% (HPLC), 97% (GC-MS) [1][5]

Storage Temperature 0-8°C [1][2]

Spectroscopic and Computational Data
Property Value Source(s)

InChI Key
JJBNOPBTDKFKLT-

UHFFFAOYSA-N
[5]

XLogP3 1.3 [3]

Hydrogen Bond Acceptor

Count
4 [3]

Rotatable Bond Count 3 [3]

Exact Mass 155.058243149 [3]

Topological Polar Surface Area 52.3 Å² [3]

Synthesis Protocol
A general and efficient procedure for the synthesis of Ethyl 5-Methyloxazole-4-carboxylate
has been reported. This method provides a good yield and high purity of the final product.
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Step 1: Activation of the Carboxylic Acid

Dissolve the corresponding carboxylic acid (0.307 mol) in 350 ml of tetrahydrofuran (THF).

Add 1,1'-Carbonyldiimidazole (CDI) (59.7 g, 0.368 mol) in portions to the solution.

Heat the resulting mixture at 55°C for 1 hour.

Cool the mixture to 0°C.

Step 2: Cyclization Reaction

To the cooled mixture, add Ethyl 2-isocyanoacetate (41.6 g, 0.368 mol) in one portion.

Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (56.0 g, 0.368 mol) dropwise at 0°C.

Stir the resulting mixture at room temperature for 12 hours.

Step 3: Work-up and Purification

Evaporate the THF under reduced pressure.

Dissolve the residue in 500 ml of ethyl acetate (EtOAc).

Wash the organic phase with a 10% aqueous solution of citric acid (300 ml), water (500 ml),

and brine (300 ml).

Dry the organic phase over sodium sulfate (Na₂SO₄).

Evaporate the solvent under reduced pressure to yield Ethyl 5-methyloxazole-4-
carboxylate as a yellowish liquid.

This protocol has been reported to produce a yield of 35.7 g (75%).[3]
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Step 1: Activation

Step 2: Cyclization Step 3: Work-up & Purification

Carboxylic Acid in THF

CDI Activated Acid Intermediate
 55°C, 1h

Ethyl 2-isocyanoacetate

DBU Cyclization Reaction
 0°C to RT, 12h

Aqueous Work-up Evaporation Ethyl 5-Methyloxazole-
4-carboxylate

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 5-Methyloxazole-4-carboxylate.

Applications and Biological Relevance
Ethyl 5-Methyloxazole-4-carboxylate is a versatile intermediate with significant applications

in the synthesis of more complex molecules.[1]

Pharmaceutical Synthesis
This compound is a key precursor in the synthesis of various pharmaceuticals.[1][2] It is notably

used in the development of anti-inflammatory and analgesic drugs.[1] One of its significant

applications is in the synthetic pathway of Leflunomide, an active pharmaceutical ingredient.[6]

Agrochemicals
In the field of agricultural chemistry, Ethyl 5-Methyloxazole-4-carboxylate is utilized in the

formulation of agrochemicals, contributing to the development of more effective crop protection

products.[1]
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Flavor and Fragrance Industry
The compound also finds use in the flavor and fragrance industry, where it is incorporated into

formulations to provide unique sensory profiles.[1]

While specific signaling pathways involving Ethyl 5-Methyloxazole-4-carboxylate are not

extensively detailed in the available literature, the broader class of oxazole and isoxazole

derivatives is known for a wide range of biological activities, including herbicidal and fungicidal

properties.[7] Further research may elucidate the specific biological targets and mechanisms of

action for this particular compound.

Safety and Handling
For detailed safety and handling information, it is recommended to consult the Safety Data

Sheet (SDS) provided by the supplier. Standard laboratory safety protocols should be followed

when working with this chemical, including the use of personal protective equipment (PPE)

such as gloves and safety glasses. The compound should be handled in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of Ethyl 5-
Methyloxazole-4-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104019#physical-and-chemical-properties-of-ethyl-5-
methyloxazole-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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